CPYPP

• CAS No.: 310460-39-0
• Product Name: CPYPP
• Molecular Formula: C18H13ClN2O2
• Molecular Weight: 324.8 g/mol
• IUPAC Name: (4E)-4-[(E)-3-(2-chlorophenyl)prop-2-enylidene]-1-phenylpyrazolidine-3,5-dione
• Standard InChI: InChI=1S/C18H13ClN2O2/c19-16-12-5-4-7-13(16)8-6-11-15-17(22)20-21(18(15)23)14-9-2-1-3-10-14/h1-12H,(H,20,22)/b8-6+,15-11+
• Standard InChIKey: VVZJFICTTKPNCK-KVDBUQHUSA-N
• Isomeric SMILES: C1=CC=C(C=C1)N2C(=O)/C(=C/C=C/C3=CC=CC=C3Cl)/C(=O)N2
• SMILES: C1=CC=C(C=C1)N2C(=O)C(=CC=CC3=CC=CC=C3Cl)C(=O)N2
• Canonical SMILES: C1=CC=C(C=C1)N2C(=O)C(=CC=CC3=CC=CC=C3Cl)C(=O)N2
• Appearance: Solid powder
• Description: CPYPP is a small-molecule inhibitor of DOCK guanine nucleotide exchange factors (GEFs). CPYPP may have some efficacy in treating NET-mediated inflammatory disorders.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: 4-(3'-(2'-chlorophenyl)-2'-propen-1'-ylidene)-1-phenyl-3,5-pyrazolidinedione; CPYPP
• Reference: 1: Watanabe M, Terasawa M, Miyano K, Yanagihara T, Uruno T, Sanematsu F, Nishikimi A, Côté JF, Sumimoto H, Fukui Y. DOCK2 and DOCK5 act additively in neutrophils to regulate chemotaxis, superoxide production, and extracellular trap formation. J Immunol. 2014 Dec 1;193(11):5660-7. doi: 10.4049/jimmunol.1400885. Epub 2014 Oct 22. PubMed PMID: 25339677; PubMed Central PMCID: PMC4640904.
• PubChem Compound: 2248186
• Last Modified: Nov 11 2021